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Compound of Interest

Compound Name: STRONTIUM PHOSPHIDE

Cat. No.: B1143653 Get Quote

Introduction
This document provides a detailed experimental protocol for the solid-state synthesis of

strontium phosphide (Sr₃P₂). Strontium phosphide is an inorganic compound with

applications in semiconductor research and as a reagent in chemical synthesis.[1] The

synthesis method described herein is a direct, high-temperature reaction between strontium

metal and red phosphorus. Due to the air and moisture sensitivity of the reactants and product,

all procedures must be carried out under an inert atmosphere. Strontium phosphide reacts

with water to produce highly toxic phosphine gas, necessitating strict adherence to safety

protocols.[1]

Materials and Equipment
Materials

Material Grade Supplier Catalog No.

Strontium (Sr)
99.9% trace metals

basis
Sigma-Aldrich 244931

Red Phosphorus (P) 99.99% Sigma-Aldrich 343248

Argon (Ar) High Purity (99.999%) Airgas AR UHP300

Equipment
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Glovebox with an inert atmosphere (e.g., Argon) with O₂ and H₂O levels < 1 ppm

High-temperature tube furnace

Quartz tube with vacuum adapter

Schlenk line

Alumina crucible

Mortar and pestle (agate or alumina)

Analytical balance (located inside the glovebox)

X-ray diffractometer (XRD)

Experimental Workflow
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Figure 1. Experimental workflow for the solid-state synthesis of strontium phosphide.
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Experimental Protocol
4.1 Preparation of Reactants (inside a glovebox)

Transfer strontium metal and red phosphorus into an argon-filled glovebox.

Using an analytical balance, weigh 2.628 g of strontium metal (30 mmol) and 0.619 g of red

phosphorus (20 mmol). This corresponds to a 3:2 molar ratio of Sr:P.

Combine the weighed reactants in an agate or alumina mortar.

Thoroughly grind the mixture for 15-20 minutes to ensure homogeneity. The resulting mixture

should be a fine, uniformly colored powder.

Transfer the powdered mixture into an alumina crucible.

4.2 Reaction Procedure

Place the alumina crucible containing the reactant mixture into the center of a quartz tube.

Seal the quartz tube and connect it to a Schlenk line.

Evacuate the quartz tube to a pressure of approximately 10⁻³ torr and backfill with high-

purity argon. Repeat this process three times to ensure an inert atmosphere.

Place the sealed quartz tube into a high-temperature tube furnace.

Heat the furnace to 800 °C at a rate of 10 °C/min.

Hold the temperature at 800 °C for 12 hours to allow for complete reaction.

Cool the furnace to room temperature at a rate of 5 °C/min.

4.3 Product Handling and Storage

Once at room temperature, transfer the quartz tube back into the glovebox.

Carefully open the tube and retrieve the alumina crucible containing the black crystalline

product, strontium phosphide.
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The product should be stored in a sealed container under an inert atmosphere to prevent

decomposition.

Characterization
5.1 X-ray Diffraction (XRD)

The primary method for confirming the synthesis of strontium phosphide is powder X-ray

diffraction.

Prepare the sample for XRD analysis inside the glovebox using a low-background sample

holder with an airtight dome to prevent exposure to air and moisture during the

measurement.

Collect the diffraction pattern over a 2θ range of 20° to 80° with a step size of 0.02°.

The resulting diffraction pattern should be compared to the reference pattern for cubic Sr₃P₂.

Crystallographic Data for Strontium

Phosphide (Sr₃P₂)

Crystal System Cubic

Space Group Fm-3m

Space Group Number 225

Lattice Parameter (a) 6.085 Å

Note: The lattice parameter is a calculated value and may vary slightly based on experimental

conditions.

Safety Precautions
Extreme Air and Moisture Sensitivity: Strontium phosphide reacts with water and moisture

to produce phosphine (PH₃), a highly toxic and flammable gas.[1] All handling of the final

product must be conducted in a rigorously maintained inert atmosphere.
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, a lab coat, and gloves, when handling chemicals.

Waste Disposal: All waste materials should be quenched carefully with a suitable oxidizing

agent (e.g., calcium hypochlorite solution) in a fume hood before disposal according to

institutional guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Experimental Protocol for the Solid-State Synthesis of
Strontium Phosphide (Sr₃P₂)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143653#experimental-protocol-for-solid-state-
synthesis-of-strontium-phosphide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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